Methyl 2-[1-(dibenzylamino)cyclopropyl]acetate

• Molecular Formula: C20H23NO2
• Molecular Weight: 309.4 g/mol
• IUPAC Name: methyl 2-[1-(dibenzylamino)cyclopropyl]acetate
• InChI: InChI=1S/C20H23NO2/c1-23-19(22)14-20(12-13-20)21(15-17-8-4-2-5-9-17)16-18-10-6-3-7-11-18/h2-11H,12-16H2,1H3
• InChI Key: SKYQIIWEXGGGOA-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)CC1(CC1)N(CC2=CC=CC=C2)CC3=CC=CC=C3

Description

Methyl 2-[1-(dibenzylamino)cyclopropyl]acetate: is a chemical compound with the molecular formula C20H23NO2 and a molecular weight of 309.408 . This compound is known for its unique structure, which includes a cyclopropyl ring substituted with a dibenzylamino group and an acetate ester.

Synthetic Routes and Reaction Conditions:

• Starting Materials: The synthesis typically begins with cyclopropane and dibenzylamine as the primary starting materials.

• Reaction Steps: The cyclopropane ring is first functionalized to introduce the dibenzylamino group. This is followed by esterification to form the acetate ester.

• Conditions: The reactions are usually carried out under anhydrous conditions with a suitable catalyst, such as Lewis acids or transition metal catalysts .

Industrial Production Methods:

• Batch Production: In an industrial setting, the compound is often produced in batches to ensure quality control and consistency.

• Purification: The final product is purified using techniques such as recrystallization or chromatography to achieve the desired purity.

Types of Reactions:

• Oxidation: The compound can undergo oxidation to form various oxidized derivatives.

• Reduction: Reduction reactions can be used to modify the functional groups present in the compound.

• Substitution: Substitution reactions can introduce different substituents at various positions on the cyclopropyl ring.

Common Reagents and Conditions:

• Oxidation: Common oxidizing agents include chromium(VI) oxide and peroxides .

• Reduction: Reducing agents like sodium borohydride or lithium aluminum hydride are often used.

• Substitution: Substitution reactions typically require strong bases or nucleophiles.

Major Products Formed:

• Oxidation Products: Various carboxylic acids and ketones.

• Reduction Products: Alcohols and amines.

• Substitution Products: Different substituted cyclopropyl derivatives.

Scientific Research Applications

Chemistry: The compound is used as an intermediate in the synthesis of more complex organic molecules. Biology: Medicine: Research is ongoing to explore its use in pharmaceuticals, including its potential as a drug precursor. Industry: The compound is used in the production of specialty chemicals and materials.

Mechanism of Action

The exact mechanism by which Methyl 2-[1-(dibenzylamino)cyclopropyl]acetate exerts its effects is not fully understood. it is believed to interact with specific molecular targets and pathways, potentially involving enzymatic reactions and binding to receptors .

Comparison with Similar Compounds

• Methyl 2-[1-(phenylamino)cyclopropyl]acetate

• Methyl 2-[1-(benzylamino)cyclopropyl]acetate

• Methyl 2-[1-(diphenylamino)cyclopropyl]acetate

Uniqueness: Compared to these similar compounds, Methyl 2-[1-(dibenzylamino)cyclopropyl]acetate has a unique dibenzylamino group, which may confer different chemical and biological properties.

Methyl 2-[1-(dibenzylamino)cyclopropyl]acetate , its preparation, reactions, applications, and comparison with similar compounds